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Compound of Interest

Compound Name: Didesmethylsibutramine-d7

Cat. No.: B1650607 Get Quote

Technical Guide: Didesmethylsibutramine-d7
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of Didesmethylsibutramine-d7,

a deuterated analog of Didesmethylsibutramine, which is an active metabolite of the anorectic

drug Sibutramine. This guide consolidates available data on its chemical and physical

properties, safety information, metabolic pathway, and analytical methodologies.

Chemical and Physical Properties
Didesmethylsibutramine-d7 is primarily utilized as an internal standard in pharmacokinetic

and metabolic studies of Sibutramine due to its mass difference from the parent compound.[1]

The following tables summarize the key chemical and physical properties for both

Didesmethylsibutramine-d7 and its non-deuterated counterpart.

Table 1: Chemical Identification
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Identifier
Didesmethylsibutramine-
d7 Hydrochloride

N,N-Didesmethyl
Sibutramine

Synonyms

1-(1-(4-

Chlorophenyl)cyclobutyl)-3-

(methyl-d3)butan-3,4,4,4-d4-1-

amine, hydrochloride (1:1)[2]

[3]

1-[1-(4-

chlorophenyl)cyclobutyl]-3-

methylbutan-1-amine[4][5]

CAS Number 1188263-87-7[2] 84467-54-9[4][5]

Molecular Formula C₁₅H₁₅D₇ClN · HCl[2] C₁₅H₂₂ClN[4][5]

Molecular Weight
258.84 (free base) + 36.46

(HCl)[2][3]
251.80 g/mol [4]

Table 2: Physical and Chemical Properties

Property
Didesmethylsibutramine-
d7 Hydrochloride

N,N-Didesmethyl
Sibutramine

Appearance Data not available Data not available

Storage Conditions 2-8°C Refrigerator[6]

Keep container tightly closed

in a dry and well-ventilated

place.[7]

Shipping Conditions Ambient temperature[6] Data not available

Solubility Data not available Data not available

Boiling Point Data not available 337.90 °C[8]

Density Data not available 1.072 g/cm³[8]

Safety and Hazard Information
A complete Material Safety Data Sheet (MSDS) for Didesmethylsibutramine-d7 is not readily

available. The following information is derived from the MSDS of the non-deuterated N,N-
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Didesmethyl Sibutramine and should be considered as a proxy. It is important to handle this

compound as a pharmaceutical-related substance of unknown potency.

Table 3: Hazard Identification and First Aid

Hazard Description

Pictogram(s) No data available[7]

Signal Word No data available[7]

Hazard Statement(s) No data available[7]

Precautionary Statement(s) No data available[7]

First-Aid: Inhalation

If breathing is difficult, remove to fresh air and

keep at rest in a position comfortable for

breathing. Call a physician if symptoms develop

or persist.[7]

First-Aid: Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor.[7]

First-Aid: Eye Contact
Rinse with pure water for at least 15 minutes.

Consult a doctor.[7]

First-Aid: Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[7]

Table 4: Fire-Fighting and Accidental Release Measures
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Measure Description

Suitable Extinguishing Media
Water, dry chemical, carbon dioxide, or alcohol-

resistant foam.[7]

Specific Hazards
Carbon oxides, Nitrogen oxides, Hydrogen

fluoride, Sulphur oxides.[7]

Protective Equipment
Wear self-contained breathing apparatus for fire

fighting if necessary.[7]

Personal Precautions

Keep unnecessary personnel away. Wear

appropriate personal protective equipment.

Avoid inhalation of dust. Do not touch damaged

containers or spilled material unless wearing

appropriate protective clothing. Ensure

adequate ventilation.[7]

Environmental Precautions
Avoid discharge into drains, water courses, or

onto the ground.[7]

Cleaning Methods
Absorb spill with inert material, then place in a

chemical waste container.[7]

Table 5: Handling, Storage, and Personal Protection
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Aspect Recommendation

Handling

Avoid contact with skin and eyes. Use in a well-

ventilated area. Wash thoroughly after handling.

[7]

Storage
Keep container tightly closed in a dry and well-

ventilated place.[7]

Engineering Controls
A laboratory fume hood or other appropriate

form of local exhaust ventilation.[7]

Eye/Face Protection
Wear tightly fitting safety goggles with side-

shields.[7]

Skin Protection
Wear fire/flame resistant and impervious

clothing. Handle with gloves.[7]

Respiratory Protection

If the respirator is the only means of protection,

a full-face supplied air respirator must be used.

[7]

Table 6: Stability and Reactivity

Parameter Information

Reactivity
The product is stable and non-reactive under

normal conditions of use, storage, and transport.

Chemical Stability Material is stable under normal conditions.

Possibility of Hazardous Reactions
No dangerous reaction known under conditions

of normal use.

Conditions to Avoid Contact with incompatible materials.

Incompatible Materials Strong oxidizing agents.

Hazardous Decomposition Products
Irritating and/or toxic fumes or gases. Emits

toxic fumes under fire conditions.[7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=7255
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=7255
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=7255
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=7255
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=7255
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=7255
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=7255
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1650607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 7: Toxicological Information (for N,N-Didesmethyl Sibutramine)

Endpoint Result

Acute Toxicity (Oral LD50) No data available[7]

Acute Toxicity (Inhalation) No data available[7]

Acute Toxicity (Dermal) No data available[7]

Skin Corrosion/Irritation No data available[7]

Serious Eye Damage/Irritation No data available[7]

Respiratory or Skin Sensitization No data available[7]

Germ Cell Mutagenicity No data available[7]

Carcinogenicity No data available[7]

Reproductive Toxicity No data available[7]

STOT-Single Exposure No data available[7]

STOT-Repeated Exposure No data available[7]

Aspiration Hazard
Based on available data, the classification

criteria are not met.[7]

Ecological Information: There are no data on the ecotoxicity of this product.[7]

Disposal Considerations: Product may be burned in an incinerator equipped with an afterburner

and scrubber. Excess and expired materials should be offered to a licensed hazardous material

disposal company.[7]

Metabolic Pathway of Sibutramine
Didesmethylsibutramine is an active metabolite of Sibutramine. Following administration,

Sibutramine undergoes N-demethylation to form desmethylsibutramine (Metabolite 1), which is

further demethylated by the enzyme CYP2B6 to produce didesmethylsibutramine (Metabolite

2).[4]
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Caption: Metabolic pathway of Sibutramine to Didesmethylsibutramine.

Experimental Protocols
Analytical Method for Quantification in Human Plasma
A common method for the quantification of Didesmethylsibutramine in human plasma is Liquid

Chromatography with tandem mass spectrometry (LC-MS/MS). Didesmethylsibutramine-d7
is an ideal internal standard for this assay.

Experimental Workflow:
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Plasma Sample Collection

Spike with
Didesmethylsibutramine-d7

(Internal Standard)

Liquid-Liquid Extraction
(e.g., with Methyl-tert-butyl ether)

Evaporation of Organic Layer
(under Nitrogen stream)

Reconstitution in
Mobile Phase

Injection into
LC-MS/MS System

LC Separation and
MS/MS Detection

Quantification

Click to download full resolution via product page

Caption: LC-MS/MS analytical workflow for Didesmethylsibutramine.

Table 8: Example LC-MS/MS Parameters
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Parameter Value

LC Column Zorbax SB-C18 (4.6 mm × 75 mm, 3.5 µm)

Mobile Phase
5 mM ammonium formate : acetonitrile (10:90,

v/v)

Flow Rate 0.6 mL/min

Injection Volume 20 µL

Ionization Mode Electrospray Ionization (ESI), Positive

Detection Mode Multiple Reaction Monitoring (MRM)

MRM Transition (Didesmethylsibutramine) m/z 252.2 -> 124.9

Note: This is an example protocol and specific parameters may vary between laboratories.

Concluding Remarks
Didesmethylsibutramine-d7 is a critical tool for the accurate quantification of the active

metabolite of Sibutramine in biological matrices. While a comprehensive safety profile for the

deuterated compound is not available, the data from its non-deuterated analog suggests that it

should be handled with care in a laboratory setting, following standard safety protocols for

pharmaceutical compounds. The provided analytical workflow and metabolic pathway

information serve as a valuable resource for researchers in the fields of pharmacology,

toxicology, and drug metabolism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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